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Rocaglaol Rocaglaol
Brand Name: Vulcanchem
CAS No.: 147059-46-9
VCID: VC0190029
InChI: InChI=1S/C26H26O6/c1-29-18-11-9-17(10-12-18)26-20(16-7-5-4-6-8-16)15-23(27)25(26,28)24-21(31-3)13-19(30-2)14-22(24)32-26/h4-14,20,23,27-28H,15H2,1-3H3/t20-,23+,25+,26-/m0/s1
SMILES: COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5
Molecular Formula: C26H26O6
Molecular Weight: 434.5 g/mol

Rocaglaol

CAS No.: 147059-46-9

Main Products

VCID: VC0190029

Molecular Formula: C26H26O6

Molecular Weight: 434.5 g/mol

Rocaglaol - 147059-46-9

CAS No. 147059-46-9
Product Name Rocaglaol
Molecular Formula C26H26O6
Molecular Weight 434.5 g/mol
IUPAC Name (1R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1,8b-diol
Standard InChI InChI=1S/C26H26O6/c1-29-18-11-9-17(10-12-18)26-20(16-7-5-4-6-8-16)15-23(27)25(26,28)24-21(31-3)13-19(30-2)14-22(24)32-26/h4-14,20,23,27-28H,15H2,1-3H3/t20-,23+,25+,26-/m0/s1
Standard InChIKey RRVZOJQBRVGMMK-HCBGRYSISA-N
Isomeric SMILES COC1=CC=C(C=C1)[C@]23[C@@H](C[C@H]([C@]2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5
SMILES COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5
Canonical SMILES COC1=CC=C(C=C1)C23C(CC(C2(C4=C(O3)C=C(C=C4OC)OC)O)O)C5=CC=CC=C5
Appearance Powder
Synonyms Rocaglaol
PubChem Compound 393602
Last Modified Nov 11 2021
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